Cas no 521-73-3 (1,3,4(2H)-Isoquinolinetrione)

• Product Name: 1,3,4(2H)-Isoquinolinetrione
• CAS No: 521-73-3
• MF: C₉H₅NO₃
• MW: 175.140902280807
• MDL: MFCD01717158
• CID: 371242
• PubChem ID: 10640
• Update Time: 2025-04-19

1,3,4(2H)-Isoquinolinetrione Chemical and Physical Properties

Names and Identifiers

• 1,3,4(2H)-Isoquinolinetrione
• ISOQUINOLINE-1,3,4-TRIONE
• 3deh
• isoquinoline-1,3,4(2H)-trione
• Phthalonimide
• 521-73-3
• SCHEMBL1122624
• AKOS006276226
• D81951
• FT-0753531
• BRN 0383773
• 5-21-11-00575 (Beilstein Handbook Reference)
• DTXSID40200103
• 1,2,3,4-tetrahydroisoquinoline-1,3,4-trione
• 1,4(2H)-Isoquinolinetrione
• 1,3,4-(2H)ISOQUINOLINETRIONE
• NSC-407248
• RXA
• LS-13574
• CHEMBL206435
• Isoquinoline-1,3,4-trione 1
• NSC407248
• MFCD01717158
• BDBM10247
• NSC 407248
• BM68CV5X6Q
• Q27465167
• CS-0149741
• UNII-BM68CV5X6Q
• DB-082869

• MDL： MFCD01717158
• Inchi： 1S/C9H5NO3/c11-7-5-3-1-2-4-6(5)8(12)10-9(7)13/h1-4H,(H,10,12,13)
• InChI Key： YIOFGHHAURBGSJ-UHFFFAOYSA-N
• SMILES： O=C1C(NC(C2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 175.02700
• Monoisotopic Mass: 175.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.2A^2

Experimental Properties

• Density: 1.438
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.608
• PSA: 63.24000
• LogP: 0.46810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,4-isoquinolinediones